Cas no 2228213-21-4 (3-(2,5-dimethylthiophen-3-yl)propanenitrile)

• Product Name: 3-(2,5-dimethylthiophen-3-yl)propanenitrile
• CAS No: 2228213-21-4
• MF: C₉H₁₁NS
• MW: 165.25534081459
• CID: 6389912
• PubChem ID: 165672010
• Update Time: 2025-07-21

3-(2,5-dimethylthiophen-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethylthiophen-3-yl)propanenitrile
• EN300-1752989
• 2228213-21-4

• Inchi： 1S/C9H11NS/c1-7-6-9(4-3-5-10)8(2)11-7/h6H,3-4H2,1-2H3
• InChI Key： QZCUURGGYKFKTI-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)CCC#N

Computed Properties

• Exact Mass: 165.06122053g/mol
• Monoisotopic Mass: 165.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Additional information on 3-(2,5-dimethylthiophen-3-yl)propanenitrile

Comprehensive Overview of 3-(2,5-dimethylthiophen-3-yl)propanenitrile (CAS No. 2228213-21-4)

3-(2,5-dimethylthiophen-3-yl)propanenitrile (CAS No. 2228213-21-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This nitrile derivative, featuring a thiophene core, is widely recognized for its unique chemical properties and potential applications. The compound's molecular structure, characterized by a 2,5-dimethylthiophene moiety linked to a propanenitrile group, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 3-(2,5-dimethylthiophen-3-yl)propanenitrile has surged due to its role in the synthesis of advanced materials and bioactive molecules. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are pivotal in drug discovery. The compound's nitrile functional group offers reactivity that can be harnessed for further chemical transformations, such as hydrolysis, reduction, or cyclization reactions. This versatility aligns with the growing trend of green chemistry and sustainable synthesis, where efficient and selective reactions are prioritized.

The thiophene ring system in 3-(2,5-dimethylthiophen-3-yl)propanenitrile is a key structural feature that contributes to its electronic and steric properties. Thiophene derivatives are known for their applications in organic electronics, including organic light-emitting diodes (OLEDs) and conductive polymers. As the global focus on renewable energy and smart materials intensifies, compounds like this are increasingly studied for their potential in optoelectronic devices. Additionally, the dimethyl substitution on the thiophene ring enhances the compound's stability and solubility, making it suitable for various industrial processes.

From a pharmaceutical perspective, 3-(2,5-dimethylthiophen-3-yl)propanenitrile is explored for its utility in designing small-molecule inhibitors and biologically active agents. Its structural motifs are found in compounds targeting enzymes and receptors, which are critical in treating diseases such as cancer and inflammation. The compound's compatibility with high-throughput screening and combinatorial chemistry further elevates its importance in modern drug development pipelines. Researchers are also investigating its potential in prodrug formulations, where controlled release and enhanced bioavailability are desired.

In the agrochemical sector, 3-(2,5-dimethylthiophen-3-yl)propanenitrile is valued for its role in developing novel pesticides and herbicides. The compound's ability to interact with biological systems makes it a candidate for designing eco-friendly crop protection agents. With the increasing emphasis on sustainable agriculture and reduced environmental impact, such intermediates are crucial for creating next-generation agrochemicals. The nitrile group in the molecule can be transformed into other functional groups, enabling the synthesis of diverse derivatives with tailored biological activities.

The synthesis and characterization of 3-(2,5-dimethylthiophen-3-yl)propanenitrile involve advanced analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are vital for research and industrial applications. As the chemical industry moves toward digitalization and automation, the integration of such compounds into machine learning-assisted discovery platforms is becoming more prevalent.

In conclusion, 3-(2,5-dimethylthiophen-3-yl)propanenitrile (CAS No. 2228213-21-4) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features, combined with its reactivity and compatibility with modern synthetic methodologies, make it a valuable asset in chemical innovation. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare, agriculture, and advanced materials.